Cas no 21753-19-5 (Na-Tosyl-L-a,b-diaminopropionic Acid)
Na-Tosyl-L-α,β-diaminopropionic Acid is a protected derivative of L-α,β-diaminopropionic acid, featuring a tosyl (p-toluenesulfonyl) group on the nitrogen atom. This modification enhances stability and facilitates selective reactivity in peptide synthesis and other organic transformations. The compound serves as a valuable chiral building block for the preparation of modified peptides, enzyme inhibitors, and bioactive molecules. Its rigid structure and orthogonal protecting group compatibility make it particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry research. The sodium salt form improves solubility in aqueous and polar organic solvents, streamlining its application in diverse synthetic protocols.
21753-19-5 structure
Product Name:Na-Tosyl-L-a,b-diaminopropionic Acid
CAS No:21753-19-5
MF:C10H14N2O4S
MW:258.294161319733
CID:287910
PubChem ID:319322
Update Time:2025-06-07
Na-Tosyl-L-a,b-diaminopropionic Acid Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine,3-amino-N-[(4-methylphenyl)sulfonyl]-
- Nα-Tosyl-L-α,β-diaminopropionic Acid
- Nα-Tosyl-D-α,β-diaminopropionic Acid
- Nα-Tosyl-L-α,β-diami
- 3-amino-2-[(4-methylphenyl)sulfonylamino]propanoic acid
- NSC-263145
- Oprea1_486585
- 3-Amino-2-p-toluenesulfonamido-D-propionic Acid
- 3-Amino-2-((4-methylphenyl)sulfonamido)propanoic acid
- AKOS005459056
- 3-amino-N-((4-methylphenyl)sulfonyl)alanine
- N
- FT-0675317
- VS-08705
- 21753-19-5
- A-Tosyl-L-
- NSC263145
- N alpha -Tosyl-D- alpha , beta -diaminopropionic Acid
- 24571-53-7
- A-Tosyl-D-
- NALPHA-TOSYL-L-ALPHA,BETA-DIAMINOPROPIONIC ACID
- A,
- 3-amino-N-[(4-methylphenyl)sulfonyl]alanine
- SCHEMBL4041728
- FT-0675318
- NSC85420
- NSC-85420
- CHEMBL1992207
- A-diaminopropionic Acid
- 3-AMINO-2-(4-METHYLBENZENESULFONAMIDO)PROPANOIC ACID
- NCI60_041882
- Na-Tosyl-L-a,b-diaminopropionic Acid
-
- Inchi： 1S/C10H14N2O4S/c1-7-2-4-8(5-3-7)17(15,16)12-9(6-11)10(13)14/h2-5,9,12H,6,11H2,1H3,(H,13,14)
- InChI Key： NOFBBVASBDIESZ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(NC(C(=O)O)CN)(=O)=O
Computed Properties
- Exact Mass: 258.06700
- Monoisotopic Mass: 258.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Melting Point: 225-226°C
- PSA: 117.87000
- LogP: 1.85720
Na-Tosyl-L-a,b-diaminopropionic Acid Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Na-Tosyl-L-a,b-diaminopropionic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T632505-1g |
Na-Tosyl-L-a,b-diaminopropionic Acid |
21753-19-5 | 1g |
$ 150.00 | 2023-09-05 | ||
| TRC | T632505-10g |
Na-Tosyl-L-a,b-diaminopropionic Acid |
21753-19-5 | 10g |
$ 1183.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219422-1g |
Nα-Tosyl-D-α,β-diaminopropionic Acid, |
21753-19-5 | 1g |
￥2256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219423-1g |
Nα-Tosyl-L-α,β-diaminopropionic Acid, |
21753-19-5 | 1g |
￥2256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219423-1 g |
Nα-Tosyl-L-α,β-diaminopropionic Acid, |
21753-19-5 | 1g |
￥2,256.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-219422-1 g |
Nα-Tosyl-D-α,β-diaminopropionic Acid, |
21753-19-5 | 1g |
￥2,256.00 | 2023-07-10 |
Na-Tosyl-L-a,b-diaminopropionic Acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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